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Compound of Interest

Compound Name: 1,3,6-Trinitropyrene

Cat. No.: B1206819 Get Quote

Essential Safety and Handling Guide for 1,3,6-
Trinitropyrene
For Immediate Use by Laboratory Personnel

This guide provides critical safety protocols and logistical information for the handling and

disposal of 1,3,6-Trinitropyrene (CAS No. 75321-19-6). As a potent mutagen and suspected

carcinogen, strict adherence to these procedures is mandatory to ensure personnel safety and

regulatory compliance.

Hazard Summary & Immediate Precautions
DANGER! 1,3,6-Trinitropyrene is a hazardous chemical with the following GHS classifications:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H351: Suspected of causing cancer.[1]

It is also a potent mutagen.[2][3] When heated to decomposition, it emits toxic fumes of

nitrogen oxides (NOx).
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Immediate Actions:

Before Handling: Read and understand this entire guide and the available safety information.

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4]

Engineering Controls: All work must be conducted in a designated area, inside a certified

chemical fume hood or glove box to minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear the specified PPE at all times when handling

this compound.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory PPE for handling 1,3,6-Trinitropyrene.

Protection Type Specification Rationale & Citation

Hand Protection
Chemical-resistant gloves

(Nitrile or Neoprene)

To prevent skin contact and

irritation.[1][4] Nitrile or

neoprene gloves are generally

recommended for handling

aromatic nitro compounds.

Eye & Face Protection
Safety goggles with side

shields or a face shield

To protect against splashes

and dust, preventing serious

eye irritation.[1][4]

Respiratory Protection

NIOSH-approved respirator

with particulate filter (N95 or

higher)

To prevent inhalation of dust

and aerosols, which may

cause respiratory irritation.[1]

[4] Required if not handled in a

fume hood.

Protective Clothing
Laboratory coat, closed-toe

shoes, and long pants

To prevent skin contact and

contamination of personal

clothing.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://wap.guidechem.com/encyclopedia/1-3-6-trinitropyrene-dic391958.html
https://www.benchchem.com/product/b1206819?utm_src=pdf-body
https://chemical-label.com/en/ghs/print-clp/75321-19-6/1-3-6-trinitropyrene
https://wap.guidechem.com/encyclopedia/1-3-6-trinitropyrene-dic391958.html
https://chemical-label.com/en/ghs/print-clp/75321-19-6/1-3-6-trinitropyrene
https://wap.guidechem.com/encyclopedia/1-3-6-trinitropyrene-dic391958.html
https://chemical-label.com/en/ghs/print-clp/75321-19-6/1-3-6-trinitropyrene
https://wap.guidechem.com/encyclopedia/1-3-6-trinitropyrene-dic391958.html
https://wap.guidechem.com/encyclopedia/1-3-6-trinitropyrene-dic391958.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage Procedures
Adherence to these procedures is critical for minimizing exposure and ensuring a safe

laboratory environment.

Receiving and Storage
Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a well-ventilated, designated area, away from incompatible materials. The

container should be kept tightly closed and stored in a locked cabinet or facility.[4]

Operational Plan for Handling
This step-by-step plan outlines the safe handling of 1,3,6-Trinitropyrene during a typical

laboratory workflow.

Preparation:

Don all required PPE as specified in the table above.

Prepare the work area in the chemical fume hood by covering the surface with absorbent,

disposable bench paper.

Assemble all necessary equipment and reagents.

Weighing and Aliquoting:

Conduct all weighing and aliquoting of the solid compound within the chemical fume hood.

Use anti-static weigh boats or paper to prevent dispersal of the powder.

Handle with care to avoid creating dust.

Experimental Use:

Keep the container tightly closed when not in use.

If creating solutions, add the solid to the solvent slowly to avoid splashing.
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Clearly label all solutions containing 1,3,6-Trinitropyrene with its name and hazards.

Post-Experiment:

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., acetone,

ethanol) followed by soap and water.

Collect all contaminated materials for proper disposal.

Remove PPE in the correct order to avoid cross-contamination, and wash hands

thoroughly.

Emergency Procedures
Exposure Type Immediate Action

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If feeling unwell, call a

POISON CENTER or doctor.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of water. If

skin irritation occurs, get medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[4]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material. Collect the

material into a sealed container for disposal.

Disposal Plan
All waste contaminated with 1,3,6-Trinitropyrene is considered hazardous waste.
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Solid Waste: Collect all contaminated solid waste, including gloves, bench paper, and weigh

boats, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 1,3,6-Trinitropyrene in a designated,

sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety office, following all local, state, and federal regulations.

Visual Guides
Handling Workflow
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Caption: Step-by-step workflow for safely handling 1,3,6-Trinitropyrene.

Hierarchy of Controls
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Caption: Hierarchy of controls for minimizing exposure to hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1,3,6-
Trinitropyrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206819#personal-protective-equipment-for-
handling-1-3-6-trinitropyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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